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Compound of Interest

Compound Name: 4-Vinylaniline

Cat. No.: B072439 Get Quote

Essential Safety and Handling Guide for 4-
Vinylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Vinylaniline (also known as 4-Aminostyrene). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Summary
4-Vinylaniline is a hazardous chemical with multiple health risks. It is harmful if swallowed,

inhaled, or in contact with skin.[1] It can cause serious eye and skin irritation, and may lead to

allergy or asthma symptoms if inhaled.[1] Furthermore, it is a suspected carcinogen and may

cause damage to organs, particularly the blood and hematopoietic system, through prolonged

or repeated exposure.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 4-Vinylaniline. The following

table summarizes the required PPE for various laboratory operations.
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Operation Required Personal Protective Equipment

Weighing and Transferring

- Chemical-resistant gloves (Nitrile) - Safety

goggles and a face shield - Lab coat -

NIOSH/MSHA or European Standard EN 149

approved respirator (e.g., N95 dust mask)[1]

In Solution/Reaction
- Chemical-resistant gloves (Nitrile) - Safety

goggles - Lab coat

Spill Cleanup

- Chemical-resistant gloves (Nitrile) - Safety

goggles and a face shield - Chemical-resistant

coveralls or apron - NIOSH/MSHA or European

Standard EN 149 approved respirator

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.[1]

Remove all non-essential items from the work area to prevent contamination.[2]

2. Weighing and Transfer:

Don the appropriate PPE as outlined in the table above.

Handle 4-Vinylaniline in a designated area within the fume hood.

Use a spatula for transferring the solid. Avoid creating dust.[1]

Close the container tightly immediately after use.[1]

3. In Solution/Reaction:

When dissolving or reacting 4-Vinylaniline, add it slowly to the solvent or reaction mixture.
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Maintain constant vigilance and be aware of the reaction's progress.

4. Storage:

Store 4-Vinylaniline in a tightly sealed container in a cool, dry, and dark place.[1]

It is recommended to store it under refrigeration (2-8°C) and under an inert atmosphere like

argon.[1]

Keep it away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First Aid Protocols
Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, perform artificial respiration. Seek

immediate medical attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 4-Vinylaniline must be treated as hazardous waste.

1. Waste Collection:
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Collect all solid and liquid waste containing 4-Vinylaniline in a designated, labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

2. Decontamination:

Decontaminate all glassware and equipment that has come into contact with 4-Vinylaniline.

Wash with an appropriate solvent (e.g., acetone) followed by soap and water. Collect the

cleaning solvent as hazardous waste.

3. Final Disposal:

Dispose of the hazardous waste container through your institution's EHS-approved waste

disposal program.[1]

Workflow for Handling 4-Vinylaniline
The following diagram illustrates the standard operating procedure for safely handling 4-
Vinylaniline from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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